Cas no 1245227-17-1 (Ethyl 5-bromo-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 5-bromo-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate
• CAS No: 1245227-17-1
• MF: C₁₂H₁₀BrFN₂O₂
• MW: 313.122405529022
• CID: 1089203
• PubChem ID: 53429356
• Update Time: 2025-04-20

Ethyl 5-bromo-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate
• 5-bromo-1-(3-fluorophenyl)-1H-Pyrazole-4-carboxylic acid ethyl ester
• ethyl 5-bromo-1-(3-fluorophenyl)pyrazole-4-carboxylate
• 1245227-17-1
• AKOS022172562
• 5-Bromo-1-(3-fluoro-phenyl)-1H-pyrazole-4-carboxylic acid ethyl ester
• DB-062264
• 1H-Pyrazole-4-carboxylic acid, 5-bromo-1-(3-fluorophenyl)-, ethyl ester
• ethyl5-bromo-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate
• DTXSID30700127

• Inchi： 1S/C12H10BrFN2O2/c1-2-18-12(17)10-7-15-16(11(10)13)9-5-3-4-8(14)6-9/h3-7H,2H2,1H3
• InChI Key： JHGLYRLEMXLTRC-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)C=NN1C1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 311.99097g/mol
• Monoisotopic Mass: 311.99097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44.1Ų